Cas no 1859216-79-7 (2-(2-Bromo-3-fluorophenyl)oxirane)

• Product Name: 2-(2-Bromo-3-fluorophenyl)oxirane
• CAS No: 1859216-79-7
• MF: C₈H₆BrFO
• MW: 217.035045146942
• CID: 6404466
• PubChem ID: 131005539
• Update Time: 2025-10-29

2-(2-Bromo-3-fluorophenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-3-fluorophenyl)oxirane
• EN300-1909577
• SCHEMBL19812764
• 1859216-79-7
• 2-(2-Bromo-3-fluorophenyl)oxirane

• Inchi： 1S/C8H6BrFO/c9-8-5(7-4-11-7)2-1-3-6(8)10/h1-3,7H,4H2
• InChI Key： WZSFMLUUUZHQLN-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C1CO1)F

Computed Properties

• Exact Mass: 215.95861g/mol
• Monoisotopic Mass: 215.95861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 12.5Ų

Additional information on 2-(2-Bromo-3-fluorophenyl)oxirane

Comprehensive Overview of 2-(2-Bromo-3-fluorophenyl)oxirane (CAS No. 1859216-79-7): Properties, Applications, and Industry Insights

2-(2-Bromo-3-fluorophenyl)oxirane (CAS No. 1859216-79-7) is a specialized epoxide derivative featuring a bromo-fluorophenyl moiety, which has garnered significant attention in pharmaceutical and agrochemical research. This compound’s unique molecular structure, combining a reactive oxirane ring with halogenated aromatic groups, makes it a versatile intermediate for synthesizing complex molecules. Recent studies highlight its potential in drug discovery, particularly for targeting kinase inhibitors and GPCR modulators, aligning with the growing demand for precision medicine.

The synthetic utility of 2-(2-Bromo-3-fluorophenyl)oxirane lies in its ability to undergo ring-opening reactions, enabling the introduction of diverse functional groups. Researchers are exploring its use in cascade reactions and click chemistry, methodologies frequently searched in AI-driven literature databases. Its fluorine atom enhances metabolic stability, a critical factor in bioactive compound design, while the bromo substituent facilitates further cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings.

In the context of green chemistry, a trending topic in 2024, this compound’s synthesis has been optimized to reduce hazardous byproducts. Innovations like flow chemistry and catalytic asymmetric epoxidation are being applied to improve yield and enantioselectivity, addressing environmental concerns raised in sustainability-focused forums. Analytical techniques such as HPLC-MS and NMR spectroscopy ensure high purity, meeting stringent regulatory standards for pharmaceutical intermediates.

Market trends indicate rising interest in halogenated epoxides, driven by their role in developing next-generation therapeutics. Frequently searched queries like “epoxide reactivity in drug synthesis” or “fluorophenyl compounds in agrochemicals” reflect this demand. CAS No. 1859216-79-7 is also cited in patents related to anticancer agents and CNS drugs, underscoring its commercial relevance.

From a supply chain perspective, manufacturers emphasize GMP compliance and scalable production to meet global demand. Storage recommendations typically include inert atmospheres to preserve the oxirane ring’s integrity, a detail often queried in chemical handling discussions. Collaborative efforts between academia and industry aim to expand its applications, particularly in bioconjugation and material science.

In summary, 2-(2-Bromo-3-fluorophenyl)oxirane exemplifies the intersection of structural innovation and practical utility. Its role in advancing targeted therapies and sustainable synthesis positions it as a compound of enduring significance, resonating with both research communities and industrial stakeholders.